Cas no 820236-43-9 (Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester)
820236-43-9 structure
Product Name:Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
CAS No:820236-43-9
MF:C11H20O3
MW:200.274703979492
CID:700691
PubChem ID:11264115
Update Time:2025-04-19
Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester
- ethyl 2-hydroxy-3-propan-2-ylcyclopentane-1-carboxylate
- DTXSID30460476
- 820236-43-9
-
- Inchi: 1S/C11H20O3/c1-4-14-11(13)9-6-5-8(7(2)3)10(9)12/h7-10,12H,4-6H2,1-3H3
- InChI Key: SQDISOFSMMZHOF-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)OCC)CCC1C(C)C
Computed Properties
- Exact Mass: 200.14124450g/mol
- Monoisotopic Mass: 200.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Cyclopentanecarboxylic acid, 2-hydroxy-3-(1-methylethyl)-, ethyl ester Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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